Cas no 942013-47-0 (4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 942013-47-0
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5503053
• Update Time: 2025-05-21

4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C20H22N2O3/c1-14-13-16(8-11-18(14)22-12-4-3-5-19(22)23)21-20(24)15-6-9-17(25-2)10-7-15/h6-11,13H,3-5,12H2,1-2H3,(H,21,24)
• InChI Key： KKVZADDDCXLZHJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C(C)=C1)(=O)C1=CC=C(OC)C=C1

Additional information on 4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

Comprehensive Overview of 4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 942013-47-0)

4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 942013-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its methoxy and oxopiperidinyl functional groups, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with specific protein targets.

The molecular structure of 4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide includes a benzamide core, which is a common motif in drug design. The presence of the 2-oxopiperidin-1-yl moiety enhances its binding affinity to certain enzymes, making it a candidate for further investigation in therapeutic development. Recent studies have highlighted its relevance in addressing conditions related to cellular proliferation and inflammatory responses, aligning with current trends in precision medicine.

In the context of modern drug discovery, 942013-47-0 exemplifies the shift toward targeted therapies. Its mechanism of action is hypothesized to involve interference with signal transduction pathways, a hot topic in oncology and immunology research. This aligns with frequent search queries such as "new kinase inhibitors 2023" or "small molecule therapeutics for inflammation", reflecting broader industry interests. The compound’s lipophilicity and bioavailability profiles are also under scrutiny, as these factors critically influence its pharmacokinetic properties.

From a synthetic chemistry perspective, 4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide is typically prepared via multi-step organic reactions, including amide coupling and piperidine ring formation. These processes are optimized for yield and purity, ensuring reproducibility in research settings. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, a practice emphasized in quality control protocols.

The compound’s potential extends beyond pharmaceuticals. For instance, it has been explored in agricultural chemistry for developing novel plant growth regulators, addressing the growing demand for sustainable crop solutions. This versatility makes 942013-47-0 a subject of cross-disciplinary research, bridging gaps between life sciences and material innovation.

Safety and regulatory aspects of 4-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide are rigorously evaluated to ensure compliance with global standards. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a recurring theme in user searches like "safe handling of research chemicals". Environmental impact assessments further underscore its alignment with green chemistry principles.

In summary, CAS No. 942013-47-0 represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to agrochemical innovation—highlight its relevance in solving contemporary challenges. As interest in personalized medicine and sustainable technologies grows, this compound is poised to remain a focal point in scientific discourse.